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Compound of Interest

Compound Name: Quinazoline-6-carboxylic acid

Cat. No.: B1262154 Get Quote

For researchers, scientists, and drug development professionals, this guide provides a

comparative analysis of the biological activities and validated targets of quinazoline-based

carboxylic acids. We will delve into experimental data for key examples, offering insights into

their potential therapeutic applications.

The quinazoline scaffold is a cornerstone in medicinal chemistry, with numerous derivatives

finding applications as therapeutic agents.[1][2] The addition of a carboxylic acid moiety can

significantly influence the pharmacological properties of these molecules. This guide focuses

on the target validation of quinazoline-based carboxylic acids, providing a comparative

overview of their biological activities and the experimental frameworks used to validate their

targets. While direct and extensive target validation studies on Quinazoline-6-carboxylic acid
itself are not widely published, we can draw valuable comparisons from closely related

analogues that have been investigated as inhibitors of key biological targets.

Comparative Biological Activity
Quinazoline carboxylic acid derivatives have been primarily investigated for their potential as

anticancer agents, targeting enzymes crucial for tumor growth and survival. Here, we compare

the activity of representative quinazoline carboxylic acids against three validated targets:

Carbonic Anhydrases (CAs), Epidermal Growth Factor Receptor (EGFR), and Aurora A Kinase.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1262154?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC4321853/
https://www.orientjchem.org/vol40no5/characterization-synthesis-and-antimicrobial-activities-of-quinazoline-derivatives-emnedaqzhoand-their-metal-ion-complexes/
https://www.benchchem.com/product/b1262154?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1262154?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound
Class

Target
Key
Compound
Example

Potency
(IC₅₀/Kᵢ)
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oline-based

carboxylic

acids

Carbonic

Anhydrase IX

(CA IX)

4-((2-(p-
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in-4-
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Kᵢ = 1.6 µM
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ve activity
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cancer cell
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[3]
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[3]

Substituted

Quinazoline

Derivatives

Epidermal

Growth

Factor

Receptor

(EGFR)

4-arylamino-

6-(5-

substituted

furan-2-

yl)quinazoline

derivatives

IC₅₀ = 5.06

nM (wild type
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against
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expressing

tumor cell

lines

[4]

Fluoroquinaz

oline-

carboxylic

Acid

Derivatives

Aurora A

Kinase

2-(3-

bromophenyl)

-8-

fluoroquinazo

line-4-

carboxylic

acid

49.3%

inhibition at

10 µM

Cytotoxicity

against NCI-

60 cell lines;

induced

apoptosis

and G1 cell

cycle arrest in

MCF-7 cells

[5]
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The validation of a specific protein as the target of a small molecule is a critical step in drug

discovery. Below are generalized workflows for validating the targets discussed above.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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